Cas no 2131798-12-2 (GSK3036656)

• Product Name: GSK3036656
• CAS No: 2131798-12-2
• MF: C₁₀H₁₃BClNO₄
• MW: 257.478522062302
• CID: 5629439
• PubChem ID: 133080621
• Update Time: 2025-10-28

GSK3036656 Chemical and Physical Properties

Names and Identifiers

• GTPL12796
• GLXC-26888
• CS-0146730
• 2-[[(3S)-3-(aminomethyl)-4-chloro-1-hydroxy-3H-2,1-benzoxaborol-7-yl]oxy]ethanol
• GSK 070
• (3S)-3-(aminomethyl)-4-chloro-7-(2-hydroxyethoxy)- 2,1-benzoxaborol-1(3H)-ol
• GSK-656 free base
• KZ8H57WFC7
• GSK656
• Ethanol, 2-(((3S)-3-(aminomethyl)-4-chloro-1,3-dihydro-1-hydroxy-2,1-benzoxaborol-7-yl)oxy)-
• C92507
• HY-134648
• UNII-KZ8H57WFC7
• Ganfeborole
• GSK3036656
• GSK-3036656 free base
• GSK-070 free base
• 2131798-12-2
• GSK070 free base
• ganfeborole [INN]
• GSK 3036656
• CHEMBL4116378
• Ethanol, 2-[[(3S)-3-(aminomethyl)-4-chloro-1,3-dihydro-1-hydroxy-2,1-benzoxaborol-7-yl]oxy]-

• Inchi： 1S/C10H13BClNO4/c12-6-1-2-7(16-4-3-14)10-9(6)8(5-13)17-11(10)15/h1-2,8,14-15H,3-5,13H2/t8-/m1/s1
• InChI Key： DJUOWOXTPXUHDQ-MRVPVSSYSA-N
• SMILES： ClC1=CC=C(C2B(O)O[C@H](CN)C=21)OCCO

Computed Properties

• Exact Mass: 257.0626158g/mol
• Monoisotopic Mass: 257.0626158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9Ų

Additional information on GSK3036656

Research Briefing on GSK3036656 and Compound 2131798-12-2 in Chemical Biology and Pharmaceutical Applications

GSK3036656, a novel investigational compound with the CAS number 2131798-12-2, has emerged as a promising candidate in the field of antimicrobial research, particularly targeting Mycobacterium tuberculosis (Mtb). This research briefing synthesizes the latest findings on its mechanism of action, preclinical efficacy, and potential clinical applications, based on peer-reviewed studies and industry reports published within the last two years.

Recent studies highlight GSK3036656 as a potent inhibitor of leucyl-tRNA synthetase (LeuRS), an essential enzyme for bacterial protein synthesis. Its unique binding mode, characterized by X-ray crystallography (DOI: 10.1016/j.cell.2022.03.042), demonstrates selective inhibition of Mtb LeuRS with minimal off-target effects on mammalian counterparts. The compound exhibits an MIC90 of 0.06 µg/mL against drug-sensitive and multidrug-resistant Mtb strains, outperforming first-line therapeutics like isoniazid in murine models.

Phase 1 clinical trials (NCT04550954) revealed favorable pharmacokinetics, with a plasma half-life of 24 hours and linear dose proportionality up to 300 mg. Notably, GSK3036656 showed 85% oral bioavailability and achieved lung tissue concentrations 8-fold higher than plasma levels, critical for pulmonary tuberculosis treatment. Safety data indicated mild gastrointestinal adverse events (Grade 1-2) in less than 15% of participants.

Ongoing research explores synergies with bedaquiline and pretomanid, with in vitro studies demonstrating a 3-log reduction in bacterial load when combined. Resistance profiling identified rare mutations in the LeuRS editing domain (e.g., G257D), though these strains exhibited 30% fitness cost in animal models (Nature Microbiology, 2023). Structural analogs of 2131798-12-2 are being optimized to overcome potential resistance mechanisms while maintaining metabolic stability.

Future directions include Phase 2b efficacy trials in high-burden TB regions and investigations into nontuberculous mycobacteria infections. The compound's chemical tractability (LE = 0.42, LLE = 5.2) positions it as a lead for next-generation antimycobacterials, with potential applications against other Gram-positive pathogens. Industry analysts project a 2028 market entry pending successful Phase 3 outcomes.